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Compound of Interest

Compound Name: Angulatin B

cat. No.: 812392270

Angulatin B: A Technical Whitepaper

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Foreword

Angulatin B, a natural product with the molecular formula C34H46015, has been isolated from
the root bark of Celastrus angulatus.[1] This document serves as a comprehensive technical
guide, consolidating the available scientific information on Angulatin B and related
compounds. Given the limited publicly available data specifically for Angulatin B, this guide
also incorporates data and methodologies from closely related and well-characterized -
dihydroagarofuran sesquiterpenes isolated from the same plant species. This approach
provides a robust framework for understanding the chemical and biological properties of this
class of compounds.

Molecular Profile and Physicochemical Properties

Angulatin B is classified as a sesquiterpene polyol ester, a class of compounds characterized
by a B-dihydroagarofuran skeleton. While specific experimental data for Angulatin B remains
largely within its primary publication, its fundamental properties are cataloged by several
chemical suppliers.

Table 1: Physicochemical Properties of Angulatin B
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Property Value Source
Molecular Formula C34H46015 [1]
Molecular Weight 694.72 g/mol [1]
CAS Number 142546-07-4
Root bark of Celastrus
Natural Source [1]
angulatus

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Angulatin B are
detailed in its primary citation. However, the general methodologies employed for the
separation and identification of B-dihydroagarofuran sesquiterpenes from Celastrus angulatus

provide a clear procedural blueprint.

Isolation of B-Dihydroagarofuran Sesquiterpenes

The following workflow outlines a typical procedure for the isolation of sesquiterpene polyol
esters from the root bark of Celastrus angulatus.
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Figure 1: General workflow for the isolation of Angulatin B.
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Structure Elucidation

The definitive structure of Angulatin B was established through a combination of spectroscopic
techniques. The primary methods for elucidating the structures of B-dihydroagarofuran

sesquiterpenes are detailed below.

Table 2: Spectroscopic Methods for Structure Elucidation

Technique Purpose

Determination of molecular weight and

Mass Spectrometry (MS) elemental composition

Nuclear Magnetic Resonance (NMR)

Determination of the proton framework of the

IH NMR

molecule.

Determination of the carbon skeleton of the
13C NMR

molecule.

Elucidation of the connectivity between protons
2D NMR (COSY, HSQC, HMBC) and carbons to establish the final structure and

stereochemistry.

Quantitative Data

While the specific NMR data for Angulatin B is not widely disseminated, the following table
presents the *H and 3C NMR data for a representative and structurally related [3-
dihydroagarofuran sesquiterpene, Celangulin V, also isolated from Celastrus angulatus. This
provides valuable comparative data for researchers working with this class of compounds.

Table 3: 1H and *C NMR Data for Celangulin V in CDCls
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Position oC (ppm) OH (ppm, J in Hz)

1 74.2 5.68 (d, 3.5)

2 72.9 5.35(dd, 11.0, 3.5)

3 39.8 2.15 (m), 2.45 (m)

4 74.1 4.65 (s)

5 554

6 70.8 5.82 (s)

7 49.3

8 76.9 5.45 (d, 3.0)

9 78.2 5.95 (d, 3.0)

10 45.2

11 13.9 1.25 (s)

12 63.2 4.20 (d, 12.0), 4.55 (d, 12.0)
13 20.9 1.10 (s)

14 29.8 1.50 (s)

15 62.1 4.15 (d, 12.0), 4.30 (d, 12.0)

Ester Moieties

8.05 (d, 7.5), 7.60 (t, 7.5), 7.45
Benzoyl (at C-9) 165.2, 133.5, 130.2, 128.6

(t, 7.5)
Isobutanoyl (at C-1, C-12) 176.5, 34.2, 19.1, 19.0 2.60 (m)
Acetyl (at C-2, C-8) 170.1,21.1 2.05 (s)

Data is compiled from related literature on Celangulin V and is for representative purposes.

Biological Activity and Signaling Pathways
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Specific biological activities and their underlying mechanisms have not been extensively
reported for Angulatin B. However, studies on other sesquiterpene polyol esters from
Celastrus angulatus indicate a range of biological effects, primarily insecticidal and, to a lesser
extent, cytotoxic activities.

Insecticidal Activity

Numerous (-dihydroagarofuran sesquiterpenes from Celastrus angulatus have demonstrated
potent insecticidal properties. The mechanism of action is often attributed to neurotoxicity.

Cytotoxic and Antitumor Activity

Several sesquiterpenes from Celastrus angulatus have been evaluated for their cytotoxic
effects against various cancer cell lines. The reported activities are generally moderate. It is
hypothesized that the cytotoxic effects of these compounds may be mediated through the
induction of apoptosis.

A plausible mechanism for the induction of apoptosis by compounds like Angulatin B could
involve the modulation of key signaling pathways that regulate cell survival and death. One
such critical pathway is the TGF-f3 signaling pathway, which is often dysregulated in cancer.
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Figure 2: Hypothesized modulation of the TGF-3 signaling pathway by Angulatin B.

Conclusion
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Angulatin B represents a structurally interesting sesquiterpene polyol ester from Celastrus
angulatus. While specific data on this compound is limited, the broader family of 3-
dihydroagarofuran sesquiterpenes from this plant exhibits significant biological potential,
particularly as insecticides and potential anticancer agents. Further research is warranted to
fully elucidate the pharmacological profile of Angulatin B and its mechanisms of action, which
may unveil novel therapeutic opportunities. This guide provides a foundational resource for
researchers embarking on the study of this and related natural products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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